[(4-Chlorophenyl)methyl](3-methoxypropyl)amine

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C11H16ClNO/c1-14-8-2-7-13-9-10-3-5-11(12)6-4-10/h3-6,13H,2,7-9H2,1H3
• InChI Key: JFNXBZGBAQLJFD-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC=C(C=C1)Cl

Description

(4-Chlorophenyl)methylamine is a secondary amine featuring a para-chlorophenylmethyl group attached to a 3-methoxypropyl chain. The chlorine substituent enhances lipophilicity and electronic effects, while the methoxy group may influence solubility and hydrogen-bonding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chlorophenyl)methylamine typically involves the reaction of 4-chlorobenzyl chloride with 3-methoxypropylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or toluene at room temperature .

Industrial Production Methods

On an industrial scale, the production of (4-Chlorophenyl)methylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the production process .

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to produce amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles like hydroxide or amine groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in an aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding oxides or alcohols.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

(4-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

(4-Ethylphenyl)methylamine

• Structure : Replaces the para-chloro group with a para-ethyl substituent.
• Molecular Formula: C₁₃H₂₁NO
• Molecular Weight : 207.31
• Increased hydrophobicity due to the ethyl group may enhance membrane permeability but reduce solubility in polar solvents .

1-(4-Chlorophenyl)butylamine

• Structure : Extends the alkyl chain from methyl to butyl on the phenyl group.
• Molecular Formula: C₁₄H₂₂ClNO
• Molecular Weight : 255.78
• Key Differences :
  • The longer butyl chain increases molecular weight and lipophilicity, which could prolong metabolic half-life but reduce aqueous solubility.
  • Steric effects from the bulkier chain may hinder interactions with enzymes or receptors requiring compact ligands .

(3-Chlorophenyl)methylamine

• Structure : Chlorine at the meta position on the phenyl ring; branched isobutyl chain.
• Molecular Formula : C₁₁H₁₆ClN
• Molecular Weight : 197.70
• The branched chain may improve metabolic stability by resisting oxidative degradation .

[(4-Chlorophenyl)methyl][1-(thiophen-2-yl)propan-2-yl]amine

• Structure : Replaces the methoxypropyl group with a thiophene-containing isopropyl chain.
• Molecular Formula : C₁₄H₁₇ClN (base structure)
• Key Differences :
  • The thiophene ring introduces aromaticity and sulfur-based interactions, which could enhance binding to sulfur-sensitive biological targets.
  • Reduced polarity compared to the methoxy group may decrease solubility but improve blood-brain barrier penetration .

(4-Chlorophenyl)methylamine hydrochloride

• Structure : Incorporates a tetrazole-sulfanyl group on the propyl chain.
• Molecular Formula : Complex structure (see ).
• Key Differences :
  • The tetrazole group increases acidity (pKa ~4–5), enabling ionic interactions under physiological conditions.
  • The hydrochloride salt enhances water solubility, making it more suitable for formulation in aqueous media .

Physicochemical and Functional Properties

Property	Target Compound	Para-Ethyl Analog	Butyl-Chloro Analog	Meta-Chloro Analog
Molecular Weight	~255 (estimated)	207.31	255.78	197.70
Polarity	Moderate (Cl, OCH₃)	Low (C₂H₅)	Low (C₄H₉)	Moderate (Cl)
Likely Solubility	Moderate in DMSO	Low in water	Low in water	Moderate in ethanol
Key Functional Groups	Cl, OCH₃	C₂H₅, OCH₃	Cl, OCH₃, C₄H₉	Cl (meta), branched

Biological Activity

(4-Chlorophenyl)methylamine is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of (4-Chlorophenyl)methylamine is $C_{12}H_{16}ClN$, with a molecular weight of approximately 219.72 g/mol. The presence of a chlorophenyl group and a methoxypropyl amine moiety suggests the compound may interact with various biological targets.

The biological activity of (4-Chlorophenyl)methylamine is primarily attributed to its ability to modulate neurotransmitter release and influence immune responses. The compound is believed to interact with specific receptors in the central nervous system (CNS), potentially affecting levels of neurotransmitters such as serotonin and dopamine. Additionally, it may influence immune cell activity, leading to altered cytokine production.

Summary of Biological Activities

Activity Type	Description
Neurotransmitter Modulation	Affects serotonin and dopamine levels, potentially useful in treating mood disorders.
Anti-inflammatory Effects	Modulates immune response, reducing pro-inflammatory cytokines.
Anticancer Activity	Inhibits tumor growth and angiogenesis, suggesting potential as an anticancer agent.

Case Study 1: Neurotransmitter Modulation

A study investigated the effects of (4-Chlorophenyl)methylamine on serotonin levels. Results indicated that administration at varying doses resulted in significant increases in serotonin release in vitro, suggesting potential therapeutic applications in treating depression-related disorders.

Case Study 2: Anti-inflammatory Effects

Research conducted on animal models demonstrated that this compound reduced inflammation markers when administered during inflammatory responses. It was found to downregulate pro-inflammatory cytokines, indicating its potential utility in managing chronic inflammatory diseases.

Case Study 3: Anticancer Activity

In vivo studies using xenograft models showed that treatment with (4-Chlorophenyl)methylamine led to reduced tumor size and improved survival rates compared to control groups. The mechanism was linked to the inhibition of angiogenesis through reduced vascular endothelial growth factor (VEGF) levels, highlighting its potential as an anticancer agent.